Cas no 866150-33-6 (1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea)

• Product Name: 1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea
• CAS No: 866150-33-6
• MF: C₁₈H₁₉BrN₂O₂
• MW: 375.259663820267
• CID: 4662998
• Update Time: 2025-05-26

1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea
• Urea, N-(4-bromophenyl)-N'-(2,3-dihydro-2,2,4-trimethyl-7-benzofuranyl)-

• Inchi： 1S/C18H19BrN2O2/c1-11-4-9-15(16-14(11)10-18(2,3)23-16)21-17(22)20-13-7-5-12(19)6-8-13/h4-9H,10H2,1-3H3,(H2,20,21,22)
• InChI Key： BXDJAIPVNMTOSN-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Br)C=C1)C(NC1=C2OC(C)(C)CC2=C(C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea

Introduction to 1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea and Its Significance in Modern Chemical Research

1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea, identified by its CAS number 866150-33-6, represents a compound of considerable interest in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic urea derivative has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound’s molecular framework integrates a brominated phenyl ring with a benzofuran moiety, linked via a urea functional group, which suggests a rich chemical diversity for interaction with biological targets.

The bromophenyl moiety is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced bioavailability and metabolic stability. This feature makes them valuable scaffolds in drug design, enabling modifications that can fine-tune pharmacokinetic properties. In contrast, the 2,2,4-trimethyl-2,3-dihydro-1-benzofuran component introduces a sterically hindered cyclohexane ring system fused to a benzofuran core. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate receptor binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated the investigation of 1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea‘s interactions with biological targets. Studies indicate that the compound’s dual aromatic and heterocyclic nature may allow it to engage multiple binding sites on proteins or enzymes involved in disease pathways. This multitarget engagement capability is increasingly recognized as a key strategy in the development of next-generation therapeutics.

Moreover, the structural complexity of this compound opens avenues for derivatization. Researchers have been exploring its potential as a lead molecule for synthesizing analogs with improved pharmacological profiles. For instance, modifications to the urea group or the benzofuran ring could enhance binding affinity or alter metabolic pathways. Such modifications are often guided by high-throughput screening (HTS) data or structure-based drug design (SBDD) approaches.

In the context of contemporary pharmaceutical research, 1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea exemplifies how integrating diverse structural elements can yield compounds with promising therapeutic potential. The bromophenyl group’s electronic properties and the benzofuran’s rigid bicyclic system may contribute to unique interactions with biological macromolecules. These interactions are critical for understanding the compound’s mechanism of action and for optimizing its efficacy.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include bromination of an aromatic precursor followed by condensation with a suitable carbodiimide derivative. The introduction of the 2,2,4-trimethyl-2,3-dihydro-1-benzofuran moiety typically requires cyclization reactions under controlled conditions to ensure regioselectivity and yield optimization. These synthetic strategies highlight the intersection of traditional organic chemistry with advanced catalytic techniques.

Evaluation of 1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea has been conducted using both in vitro and in silico approaches. In vitro assays have focused on its activity against enzymes relevant to inflammatory pathways or cancer metabolism. Preliminary results suggest that the compound exhibits inhibitory effects on certain target proteins at nanomolar concentrations. These findings align with broader trends in drug discovery where small molecules targeting key regulatory enzymes are sought.

Computational studies have further illuminated the compound’s binding mode to hypothetical biological targets using molecular dynamics simulations and docking algorithms. These simulations help predict how changes in its structure might influence its biological activity. For example, altering the substitution pattern on the bromophenyl ring could modulate hydrophobic interactions or hydrogen bonding networks within the binding pocket.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable building block for medicinal chemists seeking novel scaffolds for drug development. The combination of halogenated aromatic rings and heterocyclic systems is particularly amenable to diversification through functional group interconversions or cross-coupling reactions like Suzuki-Miyaura couplings.

Future directions for research on 1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea may include exploring its role in combinatorial therapy regimens or investigating its potential as an adjuvant in existing treatments. The compound’s structural features also make it an attractive candidate for developing probes used in biochemical assays or imaging techniques.

In summary, 1-(4-bromophenyl)-3-(2,2,4-trimethyl-2,3-dihydro-1-benzofuran-7-yl)urea (CAS no 866150-33-6) represents a compelling example of how structural complexity can drive innovation in drug discovery. Its unique combination of chemical moieties offers opportunities for developing novel therapeutics targeting complex diseases. As research continues to uncover new applications for this compound and related derivatives, it is poised to remain at the forefront of pharmaceutical chemistry investigations.